Cas no 182316-21-8 (1,5,9-Triazacyclododecane,3-methyl-1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-)

• Product Name: 1,5,9-Triazacyclododecane,3-methyl-1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-
• CAS No: 182316-21-8
• MF: C₃₁H₄₁N₃O₄S₂
• MW: 583.804945707321
• CID: 1374588
• Update Time: 2024-08-16

1,5,9-Triazacyclododecane,3-methyl-1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Triazacyclododecane,3-methyl-1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-
• 1,5,9-Triazacyclododecane, 3-methyl-1,5-bis[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-

• Inchi： 1S/C31H41N3O4S2/c1-26-11-15-30(16-12-26)39(35,36)33-21-7-19-32(25-29-9-5-4-6-10-29)20-8-22-34(24-28(3)23-33)40(37,38)31-17-13-27(2)14-18-31/h4-6,9-18,28H,7-8,19-25H2,1-3H3
• InChI Key： OJUPYCCCCHJOBK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCCN(CC2=CC=CC=C2)CCCN(S(C2=CC=C(C)C=C2)(=O)=O)CC(C)C1

Computed Properties

• Exact Mass: 583.25413

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 702.9±70.0 °C(Predicted)
• PSA: 78
• pka: 8.01±0.40(Predicted)